Cas no 1949-41-3 (2-methyl-4-phenylbutanoic acid)

2-methyl-4-phenylbutanoic acid structure
1949-41-3 structure
Product Name:2-methyl-4-phenylbutanoic acid
CAS No:1949-41-3
MF:C11H14O2
MW:178.227663516998
MDL:MFCD00796471
CID:828350
PubChem ID:16046
Update Time:2025-04-19

2-methyl-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-phenylbutanoic acid
    • α-Methylbenzenebutyric acid
    • (+-)-2-Methyl-4-phenyl-buttersaeure
    • (+-)-2-methyl-4-phenyl-butyric acid
    • 2-methyl-4-phenyl-1-butanoic acid
    • 2-methyl-4-phenylbutyric acid
    • 2-Methyl-4-phenyl-butyric acid
    • AC1L275I
    • AC1Q1R0S
    • BRN 1911280
    • BUTYRIC ACID, 2-METHYL-4-PHENYL-
    • NSC402998
    • SureCN473576
    • 2-Methyl-gamma-phenylbutyric acid
    • NSC 402998
    • CS-0196931
    • DB-377617
    • E73969
    • A1-08676
    • 2-09-00-00363 (Beilstein Handbook Reference)
    • SCHEMBL473576
    • MFCD00796471
    • OCKZHEXBLOOGOC-UHFFFAOYSA-N
    • DTXSID501306426
    • 2-methyl-4-phenylbutanoicacid
    • 1949-41-3
    • AKOS010488656
    • alpha-Methylbenzenebutyric acid
    • BS-50099
    • EN300-1863868
    • NSC-402998
    • BAA94941
    • MDL： MFCD00796471
    • Inchi： 1S/C11H14O2/c1-9(11(12)13)7-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,12,13)
    • InChI Key： OCKZHEXBLOOGOC-UHFFFAOYSA-N
    • SMILES： OC(C(C)CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.068±0.06 g/cm3 (20 ºC 760 Torr),
  • Refractive Index: 1.5093-1.5100 (589.3 nm 25 ºC)
  • Solubility: Very slightly soluble (0.75 g/l) (25 º C),
  • PSA: 37.3
  • LogP: 2.33990

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2-methyl-4-phenylbutanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1949-41-3)2-methyl-4-phenylbutanoic acid
Order Number:A1029918
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:38
Price ($):240.0/842.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1949-41-3)2-methyl-4-phenylbutanoic acid
A1029918
Purity:99%/99%
Quantity:1g/5g
Price ($):240.0/842.0
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